Cas no 2137569-00-5 ({3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine)

• Product Name: {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine
• CAS No: 2137569-00-5
• MF: C₁₀H₁₄F₂N₂
• MW: 200.228369235992
• CID: 6309749
• PubChem ID: 165744789
• Update Time: 2025-05-21

{3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-788245
• {3-[bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine
• 2137569-00-5
• {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine

• Inchi： 1S/C10H14F2N2/c1-4-6-14(7-5-2)9-10(11,12)8-13-3/h1-2,13H,6-9H2,3H3
• InChI Key： SUAXDCOFTGOPHY-UHFFFAOYSA-N
• SMILES： FC(CNC)(CN(CC#C)CC#C)F

Computed Properties

• Exact Mass: 200.11250478g/mol
• Monoisotopic Mass: 200.11250478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 15.3Ų

Additional information on {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine

Introduction to {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine and Its Significance in Modern Chemical Research

{3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine} is a sophisticated organic compound characterized by its unique structural and chemical properties. This compound, identified by the CAS number 2137569-00-5, has garnered significant attention in the field of chemical and pharmaceutical research due to its potential applications in drug development and material science. The molecular structure of this compound incorporates several key functional groups, including amine and propargyl units, which contribute to its reactivity and versatility.

The presence of two propargyl groups in the molecular framework of {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine introduces unique chemical properties that make it a valuable candidate for various synthetic transformations. Propargyl groups are known for their ability to participate in diverse reactions such as azide-alkyne cycloadditions, which are widely used in the synthesis of complex organic molecules. Additionally, the incorporation of fluorine atoms in the structure enhances the compound's stability and lipophilicity, making it an attractive moiety for pharmaceutical applications.

Recent advancements in the field of medicinal chemistry have highlighted the importance of fluorinated compounds in the development of novel therapeutic agents. The fluorine atoms in {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine can influence the metabolic stability and binding affinity of drug candidates, thereby improving their efficacy and pharmacokinetic profiles. This has led to increased interest in exploring the potential of fluorinated amines as pharmacophores in drug design.

The compound's amine functionalities also play a crucial role in its potential applications. Amines are versatile structural motifs that can participate in various interactions with biological targets, including proteins and enzymes. This makes {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine a promising candidate for the development of bioactive molecules. For instance, amine-based compounds have been extensively studied for their role in modulating neurotransmitter systems, which has implications for the treatment of neurological disorders.

In the realm of material science, the unique properties of {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine have been explored for potential applications in advanced materials. The compound's ability to undergo cross-coupling reactions with various substrates makes it a valuable building block for constructing complex polymers and copolymers. These materials can exhibit enhanced mechanical strength, thermal stability, and chemical resistance, making them suitable for use in high-performance applications.

One of the most intriguing aspects of {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine is its potential role as an intermediate in the synthesis of more complex molecules. The presence of multiple reactive sites allows for diverse synthetic pathways, enabling chemists to tailor the compound's structure for specific applications. This flexibility has made it a subject of interest in both academic and industrial research settings.

The study of {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine has also contributed to our understanding of reaction mechanisms involving fluorinated compounds. Fluorine atoms can significantly influence reaction outcomes due to their electronegativity and size effects. By studying this compound, researchers have gained insights into how fluorine can be used to modulate reaction rates and selectivity, which is crucial for optimizing synthetic protocols.

Furthermore, the compound's potential applications extend to catalysis. The amine and propargyl groups can serve as ligands or substrates for various catalysts, facilitating reactions that would otherwise be challenging to achieve under standard conditions. This has opened up new avenues for developing more efficient synthetic methods.

In conclusion, {3-[Bis(prop-2-yn-1-yl)amino]-2,2-difluoropropyl}(methyl)amine is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its unique structural features make it a valuable tool for synthetic chemists and researchers exploring new frontiers in chemical innovation. As our understanding of its properties continues to grow, so too will its applications across various scientific disciplines.